Cas no 1804426-82-1 (2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde
• CAS No: 1804426-82-1
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4806047
• Update Time: 2025-05-25

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-5(3-13)2-6(9)12-7(4)8(10)11/h2-3,8H,1H3
• InChI Key： ROHGBFRSNSGABY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=O)C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde

Introduction to 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde (CAS No. 1804426-82-1)

2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde, identified by its CAS number 1804426-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative class, characterized by its unique structural features that include a difluoromethyl group, a fluoro substituent, and a methyl group at specific positions. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its influence on the electronic and steric properties of the molecule. In medicinal chemistry, such groups are often incorporated into drug candidates to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The presence of a fluoro atom at the 6-position further adds to the compound's complexity, as fluorine atoms are known to influence both the pharmacological activity and the pharmacokinetic behavior of molecules. This combination of substituents makes 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies have suggested that pyridine derivatives with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, modifications in the pyridine ring have been shown to alter the binding affinity of small molecules to targets such as kinases and transcription factors. The aldehyde functional group at the 4-position provides a reactive site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties.

In the context of drug discovery, the synthesis of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde has been optimized using modern synthetic methodologies. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. Additionally, flow chemistry techniques have been explored to improve scalability and yield in the production process. These advancements in synthetic chemistry have not only facilitated access to this compound but also paved the way for its incorporation into larger libraries of compounds for high-throughput screening.

The potential applications of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde extend beyond pharmaceuticals into agrochemicals. Pyridine derivatives are well-known for their role in developing pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The unique combination of substituents in this compound may confer properties such as enhanced selectivity and reduced environmental persistence, making it an attractive candidate for next-generation agrochemical formulations.

From a regulatory perspective, ensuring the quality and consistency of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde is crucial for its use in research and industrial applications. Manufacturers must adhere to stringent guidelines regarding purity standards, impurity profiling, and stability testing. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of the compound. These methods provide confidence that the material meets the requirements for downstream applications.

Future research directions may focus on exploring novel derivatives of 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. This information can guide the design of more potent and selective drug candidates or agrochemicals. Additionally, investigating the mechanism of action of compounds derived from this scaffold may uncover new therapeutic strategies or enhance our understanding of existing ones.

The role of computational tools in analyzing 2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde cannot be overstated. Molecular docking simulations can predict how this compound interacts with biological targets at an atomic level, providing valuable insights into its potential mode of action. Furthermore, quantum mechanical calculations can help elucidate electronic structures and reactivity patterns, which are essential for understanding its chemical behavior. These computational approaches complement experimental studies by providing rapid screening capabilities and theoretical frameworks for interpretation.

In conclusion,2-(Difluoromethyl)-6-fluoro-3-methylpyridine-4-carboxaldehyde (CAS No. 1804426-82-1) represents a significant advancement in synthetic organic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a versatile building block for developing novel bioactive molecules. As research continues to uncover new applications and optimize synthetic routes,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.